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Compound of Interest

Compound Name: Chromotrope 2B

CAS No.: 548-80-1

Cat. No.: B1668909

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols and application notes for the preparation of a stable

working solution of Chromotrope 2B. Chromotrope 2B is an azo dye used as a biological

stain in histology and cytology, a pH indicator, and a reagent for the determination of boric acid

and borates.[1][2][3] The stability of the working solution is critical for obtaining reproducible

and reliable results in various laboratory applications.

Chemical and Physical Properties
A summary of the key quantitative data and properties of Chromotrope 2B is presented in the

table below for easy reference.
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Property Value Citations

Molecular Formula C₁₆H₉N₃Na₂O₁₀S₂ [4][5]

Molecular Weight 513.37 g/mol [5]

Appearance
Red-brown to dark green or

dark purple crystalline powder
[1][4]

Max Solubility in Water 10 mg/mL [1]

Solubility in Alcohol Insoluble [1]

Melting Point > 300 °C (decomposes) [1][6]

Storage Temperature (Solid)
Room temperature, in a cool,

dry, well-ventilated area
[1][4]

pH of Reagent Solution
Neutral to slightly acidic (pH

6.5 - 7.5)
[2][7]

Factors Affecting Solution Stability
The stability of a Chromotrope 2B working solution is influenced by several factors. Proper

control of these factors is essential to ensure the solution's efficacy and shelf-life.

pH: The pH of the solution is a critical stability factor. Commercial reagent solutions are often

formulated with buffer agents to maintain a neutral to slightly acidic pH.[2] The color of the

dye is pH-sensitive; it appears yellow in acidic solutions (e.g., with HCl) and blue-red in

alkaline solutions (e.g., with NaOH).[1] Maintaining a consistent pH, typically between 6.5

and 7.5, is recommended for general staining purposes.[7]

Light: Exposure to direct sunlight or strong artificial light can lead to photodegradation of the

dye. It is crucial to store the solution in a dark or amber-colored bottle to protect it from light.

[2][7]

Temperature: Elevated temperatures can accelerate the degradation of the dye. The solution

should be stored in a cool place.[2][7] Refrigeration is often recommended for long-term

storage.
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Contamination: Microbial or chemical contamination can alter the properties of the solution.

Using high-purity water and sterile containers for preparation and storage is essential.
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Caption: Factors affecting the stability of Chromotrope 2B solution.

Experimental Protocols
Two common protocols are provided below: a general-purpose aqueous solution and a

specialized acidic solution for boron detection.
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Protocol 1: Preparation of a 0.5% (w/v) Buffered
Aqueous Solution
This protocol is suitable for most histological and cytological staining applications.

Materials:

Chromotrope 2B powder (C.I. 16575)

High-purity distilled or deionized water

Phosphate buffer (e.g., 0.1 M Phosphate-Buffered Saline - PBS)

500 mL volumetric flask

Magnetic stirrer and stir bar

0.22 µm syringe filter

Sterile, amber-colored storage bottle

Procedure:

Weighing: Accurately weigh 2.5 g of Chromotrope 2B powder using an analytical balance.

Initial Dissolution: Transfer the powder to the 500 mL volumetric flask. Add approximately

400 mL of distilled water.

Mixing: Place a magnetic stir bar in the flask and place the flask on a magnetic stirrer. Stir

the solution until the powder is completely dissolved. This may take some time as the

maximum solubility is 10 mg/mL.[1]

Buffering: Add 50 mL of 10x PBS stock solution to achieve a 1x final concentration, or

prepare the solution directly in a pre-made phosphate buffer to ensure a stable pH within the

neutral to slightly acidic range.[2]

Final Volume: Once the dye is fully dissolved, add distilled water to bring the final volume to

the 500 mL mark.
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Filtration: For long-term stability and to remove any particulates, filter the solution through a

0.22 µm syringe filter into the final sterile storage bottle.

Storage: Label the amber bottle clearly with the solution name, concentration, and date of

preparation. Store the solution in a cool, dark place, such as a refrigerator (2-8°C). The shelf

life of a properly stored solution is approximately one year.[2]

Protocol 2: Preparation of 0.05 g/L Solution in Sulfuric
Acid
This formulation is specifically cited for use as a chemical reagent, for instance, in the detection

of borates.[8]

Materials:

Chromotrope 2B powder (C.I. 16575)

Concentrated Sulfuric Acid (H₂SO₄)

Distilled water

1 L volumetric flask (borosilicate glass)

Appropriate personal protective equipment (PPE), including acid-resistant gloves, safety

goggles, and a lab coat.

Procedure:

Safety First: Perform this procedure in a chemical fume hood due to the use of concentrated

acid.

Weighing: Weigh 0.05 g of Chromotrope 2B powder.

Acid Preparation: Carefully add 750 mL of concentrated sulfuric acid to approximately 250

mL of distilled water in the 1 L volumetric flask. Caution: Always add acid to water slowly,

never the other way around, as the reaction is highly exothermic. The flask will become hot.

Allow it to cool to room temperature.
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Dissolution: Add the weighed Chromotrope 2B powder to the cooled sulfuric acid solution.

Mixing: Cap the flask and mix by gentle inversion until the dye is completely dissolved.

Storage: Store the solution in a properly labeled, acid-resistant bottle in a cool, dry, and well-

ventilated area away from incompatible materials.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for preparing a stable, buffered aqueous

solution of Chromotrope 2B.
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Start: Gather Materials
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5. Adjust to Final Volume
(500 mL)

6. Sterilize by Filtration
(0.22 µm filter)

7. Transfer to Amber Bottle
for Storage

End: Stable Solution Ready
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Caption: Workflow for preparing a stable aqueous Chromotrope 2B solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

